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Compound of Interest

Compound Name: Disodium 5'--inosinate

Cat. No.: B8276402

Audience: Researchers, scientists, and drug development professionals.
Introduction

Disodium 5'-inosinate (IMP), a disodium salt of inosinic acid, is a naturally occurring nucleotide.
[1] It is widely used in the food industry as a flavor enhancer, often in synergy with monosodium
glutamate, to create the umami taste.[1][2] In pharmaceutical and biochemical research,
accurate quantification of IMP is crucial for various applications, including its role in purine
metabolism and as a component in cell culture media. This application note describes a simple,
rapid, and cost-effective UV spectrophotometric method for the determination of Disodium 5'-
inosinate concentration in aqueous solutions.

Principle

The method is based on the principle that Disodium 5'-inosinate absorbs ultraviolet (UV) light at
a specific wavelength. The concentration of IMP in a solution is directly proportional to its
absorbance at the wavelength of maximum absorption (Amax), as described by the Beer-
Lambert law. By measuring the absorbance of a sample at its Amax, the concentration can be
determined by referencing a standard curve prepared from known concentrations of IMP. In
0.01 N hydrochloric acid, Disodium 5'-inosinate exhibits a maximum absorbance at
approximately 250 nm.[3][4]
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Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric
determination of Disodium 5'-inosinate.

Parameter Value Reference

Disodium inosine-5'-

Chemical Name [3]
monophosphate
Synonyms Sodium 5'-inosinate, IMP [3]
CAS Number 4691-65-0 [3]
Molecular Formula C10H11:N4Na20sP [3]
Formula Weight (Anhydrous) 392.17 g/mol [3]
Wavelength of Maximum )
250 £ 2 nm (in 0.01 N HCI) [31[4]
Absorbance (Amax)
Solvent/Blank 0.01 N Hydrochloric Acid [3][4]

N Soluble in water, sparingly
Solubility _ [3]
soluble in ethanol

Experimental Protocol

This protocol details the steps for determining the concentration of Disodium 5'-inosinate using
a standard curve method.

1. Materials and Equipment

¢ Disodium 5'-inosinate (anhydrous, high purity standard)
e Hydrochloric acid (HCI), concentrated

» Deionized water

e UV-Vis Spectrophotometer
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e Quartz cuvettes (1 cm path length)

o Calibrated analytical balance

o Volumetric flasks (various sizes: 10 mL, 50 mL, 100 mL, 1000 mL)
o Micropipettes

2. Reagent Preparation

¢ 0.1 N Hydrochloric Acid: Carefully add 8.3 mL of concentrated HCI to approximately 500 mL
of deionized water in a 1000 mL volumetric flask. Dilute to the mark with deionized water and
mix well.

e 0.01 N Hydrochloric Acid (Blank/Solvent): Pipette 100 mL of 0.1 N HCI into a 1000 mL
volumetric flask and dilute to the mark with deionized water. Mix thoroughly. This solution will
be used as the blank and for all subsequent dilutions.

3. Preparation of Standard Solutions

e Stock Standard Solution (e.g., 500 mg/L): Accurately weigh 50.0 mg of anhydrous Disodium
5'-inosinate and transfer it to a 100 mL volumetric flask. Dissolve the solid in a small amount
of 0.01 N HCI and then dilute to the mark with the same solvent. Mix until the solution is
homogeneous.

o Working Standard Solutions: Prepare a series of working standards by diluting the stock
standard solution with 0.01 N HCI. A suggested concentration range is 1 mg/L to 20 mg/L.
For example:

o To prepare a 20 mg/L standard, pipette 4 mL of the 500 mg/L stock solution into a 100 mL
volumetric flask and dilute to the mark with 0.01 N HCI.

o To prepare a 10 mg/L standard, pipette 2 mL of the 500 mg/L stock solution into a 100 mL
volumetric flask and dilute to the mark with 0.01 N HCI.

o Prepare at least five different concentrations for the calibration curve.

4. Sample Preparation
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Dissolve the unknown sample containing Disodium 5'-inosinate in 0.01 N HCI.

The sample may need to be filtered to remove any particulate matter that could interfere with
the absorbance reading.

Dilute the sample with 0.01 N HCI to an expected concentration that falls within the range of
the prepared working standards.

. Spectrophotometric Measurement

Turn on the UV-Vis spectrophotometer and allow it to warm up according to the
manufacturer's instructions.

Set the wavelength to 250 nm.
Use a quartz cuvette to blank the instrument with 0.01 N HCI.

Measure the absorbance of each working standard solution, starting from the lowest
concentration. Rinse the cuvette with the next standard solution before filling it for
measurement.

Measure the absorbance of the prepared unknown sample(s).
. Data Analysis

Construct a Standard Curve: Plot the absorbance of the working standards at 250 nm on the
y-axis against their corresponding concentrations (in mg/L) on the x-axis.

Perform a Linear Regression: Calculate the equation of the line (y = mx + c), where 'y' is the
absorbance, 'm' is the slope, X' is the concentration, and 'c' is the y-intercept. The R? value
should be close to 1.000 for a good linear fit.

Calculate the Concentration of the Unknown Sample: Use the equation of the line from the
linear regression to calculate the concentration of the unknown sample. Rearrange the
eqguation to solve for x: x = (y - c) / m.

Remember to account for any dilution factors used during sample preparation to determine
the concentration in the original sample.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8276402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

V - I - t -
Construct Perform Linear Calculate Sample
Standard Curve Regression Concentration
Set Spectrophotometer Blank with Measure Absorbance > Measure Absorbance
(A =250 nm) 0.01 N HCI of Standards of Sample

A

Prepare Standard

Solutions

Prepare Unknown
Sample
Measurement

Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for spectrophotometric determination of Disodium 5'-inosinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disodium-5-inosinate-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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